Cas no 58475-05-1 (Heptanenitrile, 2,6-dimethyl-)
Heptanenitrile, 2,6-dimethyl- structure
Product Name:Heptanenitrile, 2,6-dimethyl-
CAS No:58475-05-1
MF:C9H17N
MW:139.23798251152
CID:341954
PubChem ID:23172957
Update Time:2025-04-19
Heptanenitrile, 2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptanenitrile, 2,6-dimethyl-
- 2,6-dimethylheptanenitrile
- DTXSID80631179
- SCHEMBL13256439
- 58475-05-1
-
- Inchi: 1S/C9H17N/c1-8(2)5-4-6-9(3)7-10/h8-9H,4-6H2,1-3H3
- InChI Key: AHGKTDMTUMZVTH-UHFFFAOYSA-N
- SMILES: N#CC(C)CCCC(C)C
Computed Properties
- Exact Mass: 139.13621
- Monoisotopic Mass: 139.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Heptanenitrile, 2,6-dimethyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
58475-05-1 (Heptanenitrile, 2,6-dimethyl-) Related Products
- 766-05-2(Cyclohexanecarbonitrile)
- 32730-85-1(Cycloheptanecarbonitrile)
- 4254-02-8(Cyclopentanecarbonitrile)
- 168280-46-4(1,3,5-Cyclohexanetricarbonitrile)
- 18936-17-9(2-Methylbutyronitrile)
- 1772-25-4(Hexane-1,3,6-tricarbonitrile)
- 4426-11-3(Cyclobutanecarbonitrile)
- 55897-64-8(2-Isopropyl-2,3-dimethyl-butyronitrile)
- 13310-75-3(2-Propylvaleronitrile)
- 7391-58-4(2-butylpropanedinitrile)
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